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Welcome to the MSAB Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to ensure the integrity of digital evidence
throughout the forensic workflow. Here you will find troubleshooting guides and frequently
asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the primary file format used by MSAB for storing extracted data, and what makes it
secure?

Al: MSAB's primary extraction solution, XRY, utilizes a proprietary and secure file format with
the extension ".XRY".[1][2] This format is designed to be forensically secure with built-in
protection and encryption to ensure a secure chain of custody for digital data.[1][3] The .XRY
file acts as a secure container, helping to prevent the risks associated with open file formats.[1]
[3] For enhanced security, .XRY files can be configured with 256-bit encryption.[4]

Q2: How does MSAB's ecosystem maintain the chain of custody?

A2: The "chain of custody" refers to the chronological documentation of the handling of a piece
of evidence.[5] MSAB's solutions are designed as a complete ecosystem to maintain the
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integrity of digital evidence from the crime scene to the courtroom.[1][6] The secure .XRY file
format is a key component of this, as it includes a full forensic audit trail.[7][8] Additionally, tools
like the MSAB Kiosk allow for customizable, step-by-step workflows that ensure every user
follows approved and consistent processes, which is crucial for maintaining evidence integrity
and compliance.[9][10]

Q3: Can | verify the integrity of an .XRY file after it has been created?

A3: Yes, you can and should verify the integrity of .XRY files. MSAB's analysis tool, XAMN, can
be used to check the integrity of an .XRY file to ensure that the data is the same as when it was
originally extracted.[11] This is particularly important when transferring data over a network.[11]
The process involves a check of the XRY file, and if everything is in order, it will confirm that the
file is intact.[11]

Q4: What is the difference between a logical and a physical extraction, and how do they impact
evidence integrity?

A4: A logical extraction communicates with the device's operating system to access live and file
system data.[12] It is the quickest method and is akin to what a user would see on the device
screen by screen.[12][13] A physical extraction bypasses the operating system to access the
raw data from the device's memory.[14][15] This method can recover deleted and protected
data.[13][14] Both methods, when performed with XRY, are conducted in a forensically sound
manner to maintain the integrity of the evidence.[13] The choice between them depends on the
investigation's needs and the state of the device.[16]

Q5: How can | prevent accidental modification of a storage device during evidence acquisition?

A5: Using a write blocker is a standard and crucial practice. A write blocker is a tool, either
hardware or software, that prevents any write operations to a storage device, thereby ensuring
that the evidence remains unaltered during the forensic imaging process.[17] Some MSAB
hardware, like the FlashEX reader, has built-in write-protected ports for USB, SD cards, and
Micro SD cards.[18]

Troubleshooting Guides

Issue: An evidence file is being flagged as potentially altered or corrupt.
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Solution:

Verify File Integrity: Use the integrity check feature within MSAB's XAMN software to validate
the .XRY file.[11] This will confirm if the file has been modified since its creation.

Check Hash Values: If available, compare the hash value of the current file with the original
hash value generated at the time of extraction. Any discrepancy indicates a change in the
file.

Review Audit Logs: Examine the forensic audit trail within the .XRY file for any unauthorized
access or modifications.[7]

Check for Transfer Errors: If the file was transferred over a network, ensure that the transfer
was completed successfully without any interruptions or errors.

Issue: Inconsistent evidence extraction results from different users.

Solution:

Standardize Workflows: Implement and enforce standardized, customizable workflows using
tools like the MSAB Kiosk or XEC Director.[9][19] This ensures that all users, regardless of
their skill level, follow the same approved procedures for evidence extraction.[10]

Utilize Triage Profiles: For initial assessments, use triage profiles within XRY to ensure that
only relevant data is targeted for extraction, which can help in maintaining consistency.[12]

Ensure Proper Training: Verify that all personnel handling digital evidence have received
adequate and up-to-date training on MSAB tools and general digital forensic best practices.
[20] MSAB offers various training and certification programs.[21][22]

Centralized Management: Use XEC Director for centralized control to monitor operations,
update software and licenses, and ensure all users are adhering to the same standards.[19]

Data Presentation

Table 1. Comparison of MSAB Extraction Methods
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Feature

XRY Logical

XRY Physical

Extraction Method

Communicates with the

device's operating system.[12]

Bypasses the operating
system to access raw memory.
[14][15]

Speed

Quickest extraction method.
[12]

Generally takes more time

than a logical extraction.[16]

Data Recovered

Live and file system data.[12]
[13]

System data, protected data,
and deleted data.[13][14]

Use Case

Initial, rapid assessment at the

scene.[12]

In-depth examination, recovery
of hidden or deleted evidence.
[13]

Device State

Device is typically operational.

Can be used on locked or non-

responsive devices.[13]

Experimental Protocols

Protocol 1: Forensically Sound Extraction using MSAB Kiosk

This protocol outlines the standardized procedure for extracting digital evidence from a mobile

device using an MSAB Kiosk to ensure evidence integrity.

e |nitiate Session: Interact with the MSAB Kiosk's touchscreen interface to start a new

extraction session.[19]

o Follow On-Screen Workflow: Adhere to the customized, step-by-step workflow presented on

the screen.[9][10] These workflows are configured to align with organizational best practices

and regulations.[10]

e Device Connection: When prompted by the workflow, connect the mobile device to the Kiosk

using the appropriate cable.

o Data Extraction: The Kiosk will automatically perform a rapid, controlled extraction of the

data as defined by the workflow.[9]
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» Documentation: Enter any relevant notes or observations directly into the workflow interface
as prompted. This information will be automatically included in the final report.[9]

» Report Generation: Upon completion of the extraction, the Kiosk will automatically generate
a standardized forensic report.[19]

e Evidence Securing: The extracted data is saved in the secure .XRY file format, preserving
the chain of custody.[3]

Mandatory Visualization

Click to download full resolution via product page

Caption: A high-level overview of the digital evidence workflow using MSAB tools, emphasizing
the maintenance of integrity from extraction to reporting.
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Caption: Logical relationships illustrating how MSAB's features contribute to maintaining the
chain of custody throughout the evidence lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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